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Compound of Interest

Compound Name: Bergapten-d3

Cat. No.: B15553544

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bergapten-d3, a deuterated analog of the naturally occurring furanocoumarin Bergapten,
serves as a critical internal standard for analytical and pharmacokinetic studies.[1] Its isotopic
labeling allows for precise quantification of Bergapten in complex biological matrices through
mass spectrometry and liquid chromatography techniques.[1] This guide provides a
comprehensive overview of the physical and chemical characteristics of Bergapten-d3,
offering valuable data for researchers in drug metabolism, pharmacokinetics, and analytical
chemistry. While specific experimental data for the deuterated form is limited, the physical
properties are expected to be very similar to its non-deuterated counterpart, Bergapten.

Chemical and Physical Properties

The fundamental chemical and physical properties of Bergapten-d3 are summarized below.
The data for Bergapten is included for comparative purposes, as the deuteration is expected to
have a minimal impact on these macroscopic properties.
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Property Bergapten-d3 Bergapten
Molecular Formula C12H5D304[1][2] C12Hs0a4[3][4][5]
Molecular Weight 219.21 g/mol [1][2] 216.19 g/mol [3][5][6][7]

Grayish-white or yellow
solid[3], White powder,
Mercerizing white needled
crystal[8][9]

Appearance Crystalline solid[4]

188-193 °CJ3][5][8] (sublimes)
[31[7]

Melting Point Not explicitly available

Boiling Point Not explicitly available ~373 °C (estimated)[7]

Soluble in chloroform; slightly
soluble in benzene, ethyl
acetate, and ethanol; insoluble
in water.[8][9] Sparingly

Solubility Not explicitly available soluble in aqueous buffers.[4]
Soluble in organic solvents
such as ethanol (~1 mg/ml),
DMSO (~30 mg/ml), and DMF
(=30 mg/ml).[4]

Storage Temperature -20°C[4] 2-8°C

Spectroscopic Data

Spectroscopic analysis is fundamental to the structural elucidation and confirmation of
Bergapten-d3. While specific spectra for Bergapten-d3 are proprietary to manufacturers, the
expected spectral characteristics can be inferred from the data available for Bergapten.
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Spectroscopic Technique

Data for Bergapten

UV/Vis (in Ethanol)

Amax: 222, 250, 260, 268, 310 nm[4]

1H-NMR

Data will be consistent with the Bergapten
structure, with the absence of signals

corresponding to the deuterated positions.

Mass Spectrometry

The molecular ion peak will be observed at m/z
corresponding to the molecular weight of
Bergapten-d3 (219.21).

Experimental Protocols

The primary application of Bergapten-d3 is as an internal standard in quantitative analytical

methods. Below is a generalized experimental protocol for the quantification of Bergapten in a
biological sample using LC-MS/MS with Bergapten-d3 as an internal standard.

Objective: To determine the concentration of Bergapten in a plasma sample.

Materials:

» Bergapten analytical standard

» Bergapten-d3 internal standard

e Human plasma
o Acetonitrile (ACN)
e Formic acid

e Water (LC-MS grade)

e Solid Phase Extraction (SPE) cartridges

Methodology:

e Sample Preparation:
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o Spike 100 pL of human plasma with the appropriate concentration of Bergapten standard.

o Add a fixed amount of Bergapten-d3 internal standard solution to all samples, calibrators,
and quality controls.

o Perform protein precipitation by adding 300 pL of cold acetonitrile.
o Vortex mix for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

o The supernatant can be directly injected, or for further cleanup, subjected to Solid Phase
Extraction (SPE).

e Solid Phase Extraction (Optional):
o Condition an SPE cartridge with methanol followed by water.
o Load the supernatant from the previous step.
o Wash the cartridge with a low percentage of organic solvent to remove interferences.

o Elute the analyte and internal standard with an appropriate elution solvent (e.g., methanol
or acetonitrile).

o Evaporate the eluate to dryness under a gentle stream of nitrogen.
o Reconstitute the residue in the mobile phase for LC-MS/MS analysis.
e LC-MS/MS Analysis:

o Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 pm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient elution to separate Bergapten from endogenous matrix components.
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o Mass Spectrometry (MS/MS):
» |onization Mode: Electrospray lonization (ESI) in positive mode.

» Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion
transitions for both Bergapten and Bergapten-d3.

e Quantification:

o Construct a calibration curve by plotting the peak area ratio of Bergapten to Bergapten-d3
against the concentration of the Bergapten standards.

o Determine the concentration of Bergapten in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the quality control and certification of
Bergapten-d3 as an analytical reference standard.
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Figure 1. Quality Control Workflow for Bergapten-d3 Reference Standard

Synthesis & Purification

Chenmical Synthesis of Bergapten-d3

Purification (e.g., HPLC)

Structural Characterization Purity & Assay

NMR Spectroscopy (*H, 1°C) Mass Spectrometry IR Spectroscopy

Purity by HPLC Elemental Analysis

«{ Residual Solvents (GC)

‘ ‘Water Content (Karl Fischer)

1
\

Certification

Certificate of Analysis Generation

Final Product:
ertified Bergapten-d3
Reference Standard

final_product

Click to download full resolution via product page

Caption: Quality Control Workflow for Bergapten-d3 Reference Standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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